N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C20H24N4O/c25-20(17-4-2-1-3-5-17)22-12-13-24-19(16-6-7-16)14-18(23-24)15-8-10-21-11-9-15/h1-2,8-11,14,16-17H,3-7,12-13H2,(H,22,25)
• InChI Key: QOSLPUVGYMHVFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCCN2C(=CC(=N2)C3=CC=NC=C3)C4CC4
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C20H24N4O and its molecular weight is 336.439. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Pyrazole derivatives have been extensively studied for their potential anticancer properties. A series of novel pyrazole derivatives exhibited significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer), NCI-H460 (lung cancer), and HeLa (cervical cancer) cells. These compounds were synthesized and evaluated for their ability to inhibit topoisomerase IIα, a key enzyme involved in DNA replication and cell division in cancer cells. The study highlighted the synthesis, cytotoxicity, and molecular docking studies of these compounds, suggesting a promising approach for cancer therapy (Alam et al., 2016).

Antimicrobial Applications

Research on pyrazole derivatives also extends into antimicrobial applications. Novel pyrazolo[3,4-d]pyrimidines and pyrazolo[3,4-b]pyridine derivatives were synthesized and evaluated for their antimicrobial activities. These compounds were designed to target various bacterial and fungal pathogens, showcasing the versatility of pyrazole derivatives in addressing infectious diseases (Gad-Elkareem et al., 2011).

Heterocyclic Synthesis

Pyrazole derivatives serve as valuable building blocks in the synthesis of heterocyclic compounds. Studies have demonstrated their utility in constructing complex molecular architectures, such as pyrazolo[3,4-d]pyrimidines and pyrazolo[1,5-a]pyrimidines, which have applications in various fields, including drug discovery and materials science. These synthetic methodologies facilitate the exploration of novel compounds with potential therapeutic and industrial applications (Moustafa et al., 2022).